[(3-Ethylphenyl)[2-oxo-1-(2,2,2-trifluoroethyl)pyrrolidin-3-yl]amino]formonitrile

• IUPAC Name: (3-ethylphenyl)-[2-oxo-1-(2,2,2-trifluoroethyl)pyrrolidin-3-yl]cyanamide
• InChI: InChI=1S/C15H16F3N3O/c1-2-11-4-3-5-12(8-11)21(10-19)13-6-7-20(14(13)22)9-15(16,17)18/h3-5,8,13H,2,6-7,9H2,1H3
• InChI Key: JILSNABVLRRRIH-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CC=C1)N(C#N)C2CCN(C2=O)CC(F)(F)F
• Molecular Formula: C15H16F3N3O
• Molecular Weight: 311.30 g/mol

Description

The compound contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. Pyrrolidine is a common scaffold in medicinal chemistry and is used to obtain compounds for the treatment of human diseases. The compound also contains an ethylphenyl group and a trifluoroethyl group, which can contribute to the compound’s physical and chemical properties.

Synthesis Analysis

While specific synthesis methods for this compound are not available, pyrrolidine compounds can generally be synthesized through ring construction from different cyclic or acyclic precursors, or through functionalization of preformed pyrrolidine rings.

Molecular Structure Analysis

The compound’s structure is likely to be influenced by the stereochemistry of the pyrrolidine ring and the spatial orientation of substituents. The trifluoroethyl group may also contribute to the compound’s three-dimensional structure due to the strong electronegativity of fluorine atoms.